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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215 Get Quote

Essential Safety and Handling Guide for 1,5-
Dibromopentane-d10
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety protocols and logistical plans for handling 1,5-
Dibromopentane-d10. The information is compiled to ensure safe laboratory practices, from

initial handling to final disposal, building on established safety data for its non-deuterated

analog, 1,5-Dibromopentane.

Personal Protective Equipment (PPE)
When handling 1,5-Dibromopentane-d10, it is crucial to use appropriate personal protective

equipment to prevent exposure. The substance is known to cause skin and serious eye

irritation.[1][2] The following table summarizes the required PPE.
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Protection Type Specific Recommendations Regulatory Standards

Eye Protection
Chemical safety goggles or

safety glasses.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

[4]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.

Consult manufacturer/supplier

for specific glove material and

breakthrough time information.

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Ensure clothing is resistant to

chemical splashes.

Respiratory Protection

Use a respirator with a type

ABEK (EN14387) filter in case

of inadequate ventilation or

when airborne concentrations

are high.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[3]

Safe Handling and Storage
Proper handling and storage procedures are vital to maintain the integrity of the compound and

the safety of laboratory personnel.

Handling:

Work in a well-ventilated area to prevent the formation of vapor.[1]

Avoid contact with skin and eyes.[1]

Do not breathe vapors.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3][5]

Storage:
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Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated place away from incompatible substances such as

strong bases and strong oxidizing agents.[3][5]

Facilities storing this material should be equipped with an eyewash facility and a safety

shower.[3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Accidental Release:

Evacuate unnecessary personnel from the area.[1]

Use personal protective equipment as required.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[3]

Absorb the spill with inert material (e.g., sand, vermiculite, or earth) and place it in a suitable

container for disposal.[3][5]

First Aid:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical advice/attention.[1]

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[5] Remove contaminated clothing and wash it before reuse.[3]

After inhalation: Move the person to fresh air and keep them comfortable for breathing.[6]

After ingestion: Rinse mouth. Do not induce vomiting.[1] Seek immediate medical attention.

[2]
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Disposal Plan
Waste disposal must be conducted in accordance with local, state, and federal regulations.

Waste is classified as hazardous.[7]

For small quantities (less than 10g), dissolve the chemical in a flammable solvent and burn

in a chemical incinerator equipped with an afterburner and scrubber.

For larger quantities, the material should be disposed of by a licensed professional waste

disposal service.[6]

Dispose of contents and container to an approved waste disposal plant.[5][7]

Experimental Workflow
The following diagram outlines the standard workflow for handling 1,5-Dibromopentane-d10 in

a laboratory setting.
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Caption: Workflow for handling 1,5-Dibromopentane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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